Cas no 832740-37-1 (5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid)

5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid is a versatile heterocyclic compound featuring both an isoxazole ring and a phenolic hydroxyl group, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its structural framework allows for further functionalization, enabling applications in the development of pharmaceuticals, agrochemicals, and bioactive molecules. The presence of the carboxylic acid group enhances its reactivity, facilitating conjugation or derivatization for targeted modifications. This compound exhibits potential as a building block for drug discovery, particularly in designing enzyme inhibitors or receptor ligands. Its stability and synthetic accessibility further contribute to its utility in research and industrial applications.

5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid structure

832740-37-1 structure

Product Name:5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid

CAS No:832740-37-1

MF:C₁₀H₇NO₄

MW:205.166882753372

MDL:MFCD05667187

CID:1074916

PubChem ID:3157100

Update Time:2025-06-07

5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-Hydroxyphenyl)isoxazole-3-carboxylic acid
- 5-(3-hydroxyphenyl)-3-Isoxazolecarboxylic acid
- 5-(3-Hydroxy-phenyl)-isoxazole-3-carboxylic acid
- 5-(3-hydroxy-phenyl)-isoxazole-3-carboxylic acid, AldrichCPR
- CS-0262796
- DTXSID00390099
- 832740-37-1
- BAS 07803757
- ISLIVLUJZHTSRK-UHFFFAOYSA-N
- SR-01000368337
- VS-03664
- AKOS000303173
- SR-01000368337-1
- MFCD05667187
- EN300-83741
- SCHEMBL72387
- 5-(3-hydroxyphenyl)isoxazole-3-carboxylicacid
- Z1245633796
- 5-(3-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
- BBL013099
- 3-Isoxazolecarboxylic acid, 5-(3-hydroxyphenyl)-
- G55124
- STK349901
- ALBB-009775
- MDL： MFCD05667187
- Inchi： 1S/C10H7NO4/c12-7-3-1-2-6(4-7)9-5-8(10(13)14)11-15-9/h1-5,12H,(H,13,14)
- InChI Key： ISLIVLUJZHTSRK-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=C(C=1)O

Computed Properties

Exact Mass: 205.03750770g/mol
Monoisotopic Mass: 205.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 83.6Å²

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